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Compound of Interest

Compound Name: CI Vat green 1

CAS No.: 113255-70-2

Cat. No.: B15550405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of CI Vat
Green 1 (CAS No. 128-58-5), a prominent vat dye. This document is intended to be a valuable

resource for researchers, scientists, and professionals in drug development who may utilize

this compound in various applications. The guide summarizes known solubility characteristics,

outlines a detailed experimental protocol for quantitative analysis, and presents a visual

workflow for solubility determination.

Core Understanding of CI Vat Green 1 Solubility
CI Vat Green 1, also known as Vat Brilliant Green FFB, is structurally a violanthrone derivative.

Its large, polycyclic aromatic structure inherently limits its solubility in many common solvents.

The data aggregated from various technical sources indicates a consistent qualitative solubility

profile. The compound is largely insoluble in water and non-polar organic solvents. However, it

exhibits slight to good solubility in certain polar aprotic and heated aromatic solvents.
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It is crucial to distinguish between the solubility of the dye in its native, oxidized form and its

reduced "leuco" form. The leuco form is water-soluble and is central to the dyeing process for

cellulosic fibers.[1][2] This guide focuses on the solubility of the original, unreduced CI Vat
Green 1 in organic solvents.

Quantitative Solubility Data
Despite a thorough review of scientific literature and chemical databases, precise quantitative

solubility data (e.g., in g/L or mg/mL) for CI Vat Green 1 in organic solvents is not readily

available in published resources. The information available is primarily qualitative. The

following table summarizes the known qualitative solubility of CI Vat Green 1.

Organic Solvent Solubility Reference(s)

Water Insoluble [3][4][5]

Ethanol Insoluble [3][4][5]

Chloroform Insoluble [3][4]

Toluene Insoluble [3][4]

Acetone Slightly Soluble [3][4]

o-Chlorophenol Slightly Soluble [3][4]

Nitrobenzene Slightly Soluble [3][4]

Pyridine (hot) Slightly Soluble [3][4]

1,2,3,4-Tetrahydronaphthalene

(hot)
Soluble [3][4]

Dimethyl Sulfoxide (DMSO) Soluble [6]

Experimental Protocol for Solubility Determination
For researchers requiring precise quantitative solubility data, the following experimental

protocol, adapted from methodologies for similar vat dyes, is recommended. This protocol

utilizes UV-Vis spectrophotometry, a standard and reliable technique for determining the

concentration of colored compounds in solution.
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Objective: To quantitatively determine the solubility of CI Vat Green 1 in a specific organic

solvent at a given temperature.

Materials:

CI Vat Green 1 (high purity)

Selected organic solvent (analytical grade)

Volumetric flasks

Sealed containers (e.g., screw-cap vials)

Thermostatic shaker or water bath

Syringes and syringe filters (0.45 µm)

UV-Vis spectrophotometer

Cuvettes

Methodology:

Preparation of a Calibration Curve: a. Prepare a stock solution of CI Vat Green 1 in a solvent

in which it is known to be reasonably soluble (e.g., DMSO or hot 1,2,3,4-

tetrahydronaphthalene). b. Create a series of standard solutions of known concentrations by

accurately diluting the stock solution with the same solvent. c. Measure the absorbance of

each standard solution at the wavelength of maximum absorbance (λmax). d. Plot a graph of

absorbance versus concentration to generate a calibration curve. The curve should exhibit a

linear relationship in accordance with the Beer-Lambert law.

Equilibrium Solubility Measurement: a. Add an excess amount of CI Vat Green 1 to a known

volume of the organic solvent under investigation in a sealed container. This ensures that a

saturated solution is formed. b. Place the container in a thermostatic shaker or water bath

set to the desired experimental temperature. c. Agitate the mixture for a sufficient period

(e.g., 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute
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is reached. d. After equilibration, cease agitation and allow the solution to stand undisturbed

for a period to permit the settling of undissolved solids.

Sample Preparation and Analysis: a. Carefully withdraw a sample of the supernatant using a

syringe, avoiding disturbance of the settled solid. b. Filter the sample through a 0.45 µm

syringe filter to remove any suspended microparticles. This step is critical to prevent light

scattering during spectrophotometric analysis. c. If necessary, dilute the filtered solution with

the same solvent to ensure the absorbance falls within the linear range of the calibration

curve. d. Measure the absorbance of the diluted solution at λmax using the UV-Vis

spectrophotometer.

Data Analysis: a. Use the equation derived from the calibration curve to determine the

concentration of CI Vat Green 1 in the diluted sample. b. Calculate the original concentration

in the saturated solution, accounting for the dilution factor. This value represents the

solubility of CI Vat Green 1 in the specific solvent at the tested temperature. c. Note on Light

Scattering: For sparingly soluble dyes, light scattering from undissolved particles can

interfere with absorbance measurements. If this is suspected, derivative spectrophotometry

can be employed to deconvolute the true absorbance from the scattering effects.[7]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of CI Vat Green 1.
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Experimental Workflow for Solubility Determination of CI Vat Green 1

Calibration Curve Preparation

Saturated Solution Preparation

Analysis and Calculation

Prepare Stock Solution

Create Standard Dilutions

Measure Absorbance of Standards

Plot Calibration Curve

Calculate Concentration from Calibration Curve

Use Curve for Calculation

Add Excess CI Vat Green 1 to Solvent

Equilibrate at Constant Temperature

Settle Undissolved Solids

Filter Supernatant

Dilute Sample (if necessary)

Measure Sample Absorbance

Determine Solubility

Click to download full resolution via product page

Caption: Workflow for the quantitative determination of CI Vat Green 1 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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